3-[2-(2,5-Dimethoxyphenyl)-2-oxoethyl]sulfanyl-1-(3,4-dimethylphenyl)pyrazin-2-one

• IUPAC Name: 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]sulfanyl-1-(3,4-dimethylphenyl)pyrazin-2-one
• InChI: InChI=1S/C22H22N2O4S/c1-14-5-6-16(11-15(14)2)24-10-9-23-21(22(24)26)29-13-19(25)18-12-17(27-3)7-8-20(18)28-4/h5-12H,13H2,1-4H3
• InChI Key: HKHZVJSZLKDLCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=CN=C(C2=O)SCC(=O)C3=C(C=CC(=C3)OC)OC)C
• Molecular Formula: C22H22N2O4S
• Molecular Weight: 410.5 g/mol
• CAS No.: 932540-09-5

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It often includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reagents and conditions that cause the compound to react, as well as the products formed.

Physical And Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, and stability. Spectroscopic properties, such as UV/Vis, IR, NMR, and mass spectra, might also be analyzed.

Scientific Research Applications

Chemiluminescence in Organic Chemistry

A study investigated the base-induced decomposition of sulfanyl-substituted bicyclic dioxetanes, including similar compounds, which produced light with varying wavelengths. This research demonstrates potential applications in organic chemistry, particularly in the study of chemiluminescence mechanisms (Watanabe et al., 2010).

Synthesis of Pyridinone Derivatives

Another research focused on converting 2(1H)-Pyrazinones into sulfolene pyridinones, serving as precursors for the synthesis of pyridinone ortho-quinodimethanes. These compounds are relevant for exploring novel synthetic routes in heterocyclic chemistry (Govaerts et al., 2002).

Development of Redox-Active Ligands

Research on rhenium(I) tricarbonyl complexes with bis(pyrazole)–tetrathiafulvalene ligands, including compounds similar to the queried chemical, highlights their application in developing redox-active ligands. This is significant in the field of organometallic chemistry and for understanding electron transfer processes (Xiong et al., 2012).

Catalytic Applications in Organic Synthesis

A study utilizing sulfuric acid derivatives, closely related to the queried compound, as catalysts for condensation reactions shows the potential of such compounds in catalysis and organic synthesis (Tayebi et al., 2011).

Mechanism of Action

This typically applies to bioactive compounds and refers to how the compound interacts with biological systems. For drugs, this could involve binding to a specific protein or enzyme.

Safety and Hazards

This involves looking at the compound’s toxicity, flammability, and environmental impact. Material Safety Data Sheets (MSDS) are often consulted for this information.

Future Directions

This could involve potential applications or areas of research for the compound. It might also include ways to improve the compound’s synthesis or properties.